Cas no 1540322-22-2 (2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol)

• Product Name: 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol
• CAS No: 1540322-22-2
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• CID: 5716632
• PubChem ID: 79423435
• Update Time: 2025-10-17

2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1540322-22-2
• CS-0354301
• 2-(3,3,3-TRIFLUOROPROPYL)CYCLOPENTAN-1-OL
• AKOS017977549
• EN300-1635055
• CID 79423435
• Cyclopentanol, 2-(3,3,3-trifluoropropyl)-
• 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol

• Inchi： 1S/C8H13F3O/c9-8(10,11)5-4-6-2-1-3-7(6)12/h6-7,12H,1-5H2
• InChI Key： QFGSPUIMMUZJRE-UHFFFAOYSA-N
• SMILES： FC(CCC1CCCC1O)(F)F

Computed Properties

• Exact Mass: 182.09184952g/mol
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 182.4±35.0 °C(Predicted)
• pka: 15.17±0.40(Predicted)

Additional information on 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol

Introduction to 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol (CAS No. 1540322-22-2)

2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol (CAS No. 1540322-22-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound is characterized by a cyclopentane ring substituted with a trifluoropropyl group and a hydroxyl group, which imparts it with distinct physical and chemical properties.

The trifluoropropyl substitution on the cyclopentane ring significantly influences the compound's stability and reactivity. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical applications. Additionally, the hydroxyl group provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives.

Recent studies have explored the potential of 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol in drug discovery and development. One notable application is its use as a building block in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The enhanced lipophilicity and metabolic stability of these derivatives contribute to their improved pharmacokinetic profiles.

Beyond its pharmaceutical applications, 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol has also shown promise in materials science. Its unique chemical structure makes it suitable for use in the development of advanced materials with tailored properties. For instance, researchers at the University of California have utilized this compound as a monomer in the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and electronic devices.

The synthesis of 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of cyclopentanone with trifluoropropyl Grignard reagent followed by reduction to form the alcohol. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol should be managed with standard laboratory precautions due to its organic nature. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The environmental impact of 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, it is essential to follow best practices for waste disposal to minimize any adverse effects on ecosystems.

In conclusion, 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol (CAS No. 1540322-22-2) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.